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Compound of Interest

Compound Name:
(S)-Methyl 2-amino-3-

(tritylthio)propanoate

CAS No.: 115545-85-2

Cat. No.: B3022741

Get Quote

Executive Summary
In peptide chemistry and medicinal research, the selection between the free acid form (H-

Cys(Trt)-OH) and the methyl ester form (H-Cys(Trt)-OMe) of S-Trityl-L-Cysteine is not merely a

matter of protecting group strategy—it is a decision that dictates solubility, reaction kinetics,

and downstream processing.

H-Cys(Trt)-OH is primarily a zwitterionic building block used in Solid-Phase Peptide

Synthesis (SPPS) precursor manufacturing and, notably, as a bioactive small molecule

inhibitor of kinesin Eg5.

H-Cys(Trt)-OMe is the standard C-terminal "anchor" for solution-phase synthesis. Its

esterification renders the molecule soluble in organic solvents (DCM, chloroform), enabling

homogeneous coupling reactions that are impossible with the poorly soluble zwitterionic

acid.
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This guide dissects the physicochemical divergences, synthetic utilities, and critical handling

protocols for both analogues.

Chemical Profile & Physicochemical Divergence
The fundamental difference lies in the C-terminus: the free carboxylic acid versus the methyl

ester. This modification drastically alters the physical state and solubility profile.

Feature H-Cys(Trt)-OH H-Cys(Trt)-OMe[1] · HCl

IUPAC Name S-Trityl-L-cysteine
S-Trityl-L-cysteine methyl ester

hydrochloride

CAS Number 2799-07-7 62675-68-7 (HCl salt)

Molecular Weight 363.47 g/mol 413.96 g/mol (as HCl salt)

State Zwitterionic Powder Crystalline Salt

Solubility (Organic)
Poor in DCM/CHCl₃; Soluble in

DMSO, DMF

High in DCM, CHCl₃, DMF,

MeOH

Solubility (Aqueous) Poor (requires pH adjustment) Soluble (as salt)

pKa (approx)
-COOH: ~1.9,

-NH₃⁺: ~8.4

-NH₃⁺: ~7.0–7.5 (Ester lowers

pKa)

Primary Utility
SPPS Building Block /

Bioactive Inhibitor

Solution Phase C-Terminal

Residue

The Solubility-Reactivity Nexus
H-Cys(Trt)-OH: As a zwitterion, the strong ionic interaction between the carboxylate and

ammonium groups creates a high lattice energy. It is notoriously difficult to dissolve in non-

polar organic solvents like Dichloromethane (DCM), which limits its utility as a nucleophile in

standard solution-phase couplings.

H-Cys(Trt)-OMe: The esterification caps the carboxylic acid, preventing zwitterion formation.

Supplied as an HCl salt, it is easily solubilized in DCM. Upon neutralization with a tertiary
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base (e.g., DIEA), the free amine becomes available for coupling without precipitation

issues.

Mechanistic Functionality & Synthetic Utility
A. H-Cys(Trt)-OMe: The Solution Phase Workhorse
In solution-phase peptide synthesis, H-Cys(Trt)-OMe serves as the C-terminal acceptor. The

methyl ester performs two critical functions:

Protection: It prevents the C-terminus from competing as a nucleophile, ensuring

chemoselective amide bond formation at the N-terminus.

Solubility Tag: It increases the lipophilicity of the growing peptide chain, facilitating

purification via extraction (organic/aqueous workups).

Critical Control Point (Racemization): Cysteine derivatives are prone to racemization during

coupling due to the high acidity of the

-proton, exacerbated by the electron-withdrawing sulfur. When neutralizing H-Cys(Trt)-
OMe·HCl, avoid large excesses of base. Use exactly 1.0–1.1 equivalents of DIEA relative to the
HCl salt to liberate the amine. Excess base promotes enolization and loss of chirality.

B. H-Cys(Trt)-OH: The Bioactive & SPPS Precursor
While less common in direct solution coupling (due to solubility), H-Cys(Trt)-OH is critical in two

arenas:

Fragment Condensation/SPPS: It is the precursor for generating Fmoc-Cys(Trt)-OH. In

convergent synthesis, it can be used as the C-terminal acid fragment, though the carboxyl

group must be activated (e.g., as a pentafluorophenyl ester) or attached to a resin (e.g., 2-

Chlorotrityl chloride resin).

Biological Activity: Uniquely, the free acid form is a potent, specific inhibitor of the mitotic

kinesin Eg5. It inhibits microtubule sliding velocity (IC50 ~500 nM), arresting cells in mitosis

(monoastral spindles).[2] The ester form (OMe) is typically inactive in this context until

hydrolyzed.
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Visualization: Synthetic Pathways
The following diagram illustrates the divergent workflows for the two compounds.
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Figure 1: Divergent application pathways. H-Cys(Trt)-OH serves as a biological inhibitor or

SPPS precursor, while H-Cys(Trt)-OMe is the reagent of choice for solution-phase synthesis.

Experimental Protocols
Protocol A: Solution Phase Coupling with H-Cys(Trt)-
OMe
Objective: Couple Boc-Phe-OH to H-Cys(Trt)-OMe to form Boc-Phe-Cys(Trt)-OMe.

Dissolution: In a round-bottom flask, dissolve H-Cys(Trt)-OMe · HCl (1.0 mmol, 414 mg) in

dry DCM (10 mL).

Neutralization (Critical): Add DIEA (Diisopropylethylamine) (1.0 mmol, 174 µL) dropwise at

0°C. Note: Do not add excess base to prevent racemization.

Activation: In a separate vial, dissolve Boc-Phe-OH (1.1 mmol) and EDC·HCl (1.1 mmol) and

HOBt (1.1 mmol) in DMF/DCM (1:1). Stir for 5 minutes.

Coupling: Add the activated Boc-Phe solution to the Cysteine solution. Stir at 0°C for 1 hour,

then warm to Room Temperature (RT) overnight.
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Workup: Dilute with EtOAc. Wash sequentially with 5% KHSO₄ (removes unreacted

amine/base), Sat. NaHCO₃ (removes unreacted acid), and Brine. Dry over Na₂SO₄.

Result: Boc-Phe-Cys(Trt)-OMe is obtained as a foam/solid.

Protocol B: Saponification of Methyl Ester
Objective: Convert X-Cys(Trt)-OMe to X-Cys(Trt)-OH without removing the Trityl group.

Challenge: The Trityl group is acid-labile but base-stable. However, harsh base can cause

-elimination (formation of dehydroalanine).

Method:

Dissolve peptide methyl ester in THF/MeOH (3:1).

Add LiOH (2.0 eq) dissolved in minimal water at 0°C.

Monitor by TLC/HPLC. Reaction is usually complete in 1–2 hours.

Neutralization: Carefully acidify to pH 3–4 using 1M KHSO₄ (Avoid strong mineral acids

like HCl which might cleave the Trityl group).

Extract with EtOAc.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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